Cas no 27477-69-6 (Bracurd)

• Product Name: Bracurd
• CAS No: 27477-69-6
• MF: C₁₁H₁₃BrN₂O₇
• MW: 365.134122610092
• CID: 260277
• PubChem ID: 3082267
• Update Time: 2025-04-19

Bracurd Chemical and Physical Properties

Names and Identifiers

• Bracurd
• [(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl 2-bromoacetate
• 27477-69-6
• Uridine, 2'(or 3')-(bromoacetate)
• 2'(3')-O-Bromoacetyluridine
• DTXSID40181903

• Inchi： 1S/C11H13BrN2O7/c12-3-7(16)20-4-5-8(17)9(18)10(21-5)14-2-1-6(15)13-11(14)19/h1-2,5,8-10,17-18H,3-4H2,(H,13,15,19)/t5-,8-,9-,10-/m1/s1
• InChI Key： JOPWEGRFZNWWMQ-UUOKUNOPSA-N
• SMILES： BrCC(=O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O

Computed Properties

• Exact Mass: 363.99059
• Monoisotopic Mass: 363.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.2
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.844
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.624
• PSA: 125.4